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Compound of Interest

Compound Name:
6-(4-Chlorophenyl)morpholin-3-

one

CAS No.: 5196-95-2

Cat. No.: B1303002

Get Quote

Executive Summary
6-(4-Chlorophenyl)morpholin-3-one is a pharmacologically significant heterocyclic scaffold

belonging to the 6-aryl-3-morpholinone class. Structurally analogous to the antidepressant

Fenmetramide (5-methyl-6-phenyl-3-morpholinone), this compound retains the core

pharmacophore associated with central nervous system (CNS) modulation while exhibiting

enhanced metabolic stability due to the para-chloro substitution.

In drug development, it serves two primary functions:

CNS Active Scaffold: A lipophilic precursor for investigating non-stimulant antidepressant and

anxiolytic pathways.

Medicinal Intermediate: A critical building block for synthesizing Factor Xa inhibitors and

complex morpholine-based antifungals.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]

Parameter Data

IUPAC Name 6-(4-Chlorophenyl)morpholin-3-one

CAS Number 5196-95-2

Molecular Formula C₁₀H₁₀ClNO₂

Molecular Weight 211.64 g/mol

Core Scaffold Morpholin-3-one (6-substituted)

LogP (Predicted) ~1.8 – 2.1 (Moderate Lipophilicity)

H-Bond Donors 1 (Amide NH)

H-Bond Acceptors 2 (Amide Carbonyl, Ether Oxygen)

Key Analog Fenmetramide (Des-chloro, 5-methyl analog)

Pharmacological Profile & Biological Activity[1][3]
Mechanism of Action (SAR Analysis)
The biological activity of 6-(4-Chlorophenyl)morpholin-3-one is derived from its structural

congruence with the Fenmetramide and Phenmetrazine class of compounds. Unlike its

morpholine counterparts (which are often psychostimulants), the morpholin-3-one (lactam)

structure significantly alters the pharmacological profile.

CNS Modulation: The lactam ring reduces basicity compared to morpholine, decreasing

direct dopaminergic release while favoring interaction with serotonin (5-HT) and

norepinephrine (NE) reuptake transporters. The para-chloro substituent enhances

lipophilicity, facilitating blood-brain barrier (BBB) penetration, and blocks metabolic oxidation

at the phenyl ring's most reactive site.

Metabolic Stability: The 4-chloro group prevents para-hydroxylation, a common clearance

pathway for phenyl-morpholines, thereby extending the compound's half-life in in vitro

microsomal stability assays.
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Therapeutic Applications[1]
Antidepressant Research: Used as a lead compound for designing non-stimulant

antidepressants. The 6-aryl-3-morpholinone scaffold is known to exhibit sedative-like

antidepressant activity rather than amphetamine-like stimulation.

Factor Xa Inhibition (Structural Intermediate): While major drugs like Rivaroxaban utilize an

N-aryl (4-aryl) morpholinone, the C-aryl (6-aryl) isomer described here is investigated for

novel binding modes in the S1/S4 pockets of coagulation Factor Xa.

Synthesis & Experimental Protocols
Synthetic Pathway (Causality & Logic)
The synthesis utilizes a "Nitrogen-First" cyclization strategy. We begin with 2-amino-1-(4-

chlorophenyl)ethanol, ensuring the chiral center (if using enantiopure starting material) or

racemate is established at the benzylic position. Chloroacetyl chloride is selected as the

cyclizing agent because it provides the necessary 2-carbon glycolic acid unit while activating

the nitrogen for the subsequent ring closure.

Step-by-Step Protocol
Materials:

2-Amino-1-(4-chlorophenyl)ethanol (1.0 eq)

Chloroacetyl chloride (1.1 eq)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.5 eq)

Solvent: Dichloromethane (DCM) (anhydrous)

Base for Cyclization: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu)

Procedure:

N-Acylation (Amide Formation):

Dissolve 2-amino-1-(4-chlorophenyl)ethanol in anhydrous DCM at 0°C under nitrogen.
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Add TEA (1.2 eq) followed by the dropwise addition of Chloroacetyl chloride (1.1 eq).

Mechanism:[1][2][3] The amine nucleophilically attacks the acid chloride, forming the

intermediate 2-chloro-N-(2-(4-chlorophenyl)-2-hydroxyethyl)acetamide.

Monitor by TLC (30% EtOAc/Hexane) until amine is consumed (~1-2 hours).

Cyclization (Intramolecular O-Alkylation):

The intermediate amide is often isolated or treated in situ. For high purity, isolate the

intermediate.

Dissolve the intermediate in dry THF.

Add NaH (1.5 eq, 60% dispersion) at 0°C.

Mechanism:[1][2][3] The alkoxide formed at the benzylic hydroxyl group attacks the alpha-

carbon of the chloroacetamide, displacing the chloride ion to close the morpholinone ring.

Stir at room temperature for 4-6 hours.

Work-up & Purification:

Quench with saturated NH₄Cl solution.

Extract with EtOAc (3x). Wash organic layer with brine, dry over Na₂SO₄.

Purify via recrystallization (Ethanol/Water) or Silica Gel Chromatography (Gradient: 0-50%

EtOAc in Hexanes).

Visualization: Synthesis Workflow
The following diagram illustrates the logical flow of the synthesis, highlighting the critical

intermediate.
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Figure 1: Synthetic route for 6-(4-Chlorophenyl)morpholin-3-one via N-acylation and

intramolecular O-alkylation.

Analytical Characterization & Quality Control
To ensure the integrity of biological assays, the compound must meet specific purity criteria.

Assay Method Acceptance Criteria

Identity ¹H-NMR (DMSO-d₆)

Characteristic doublet (NH),

benzylic methine (dd), and AB

system for -CH₂-O-.

Purity HPLC-UV (254 nm) > 98.0% Area

Mass Spec LC-MS (ESI+)
[M+H]⁺ = 212.04 (Cl isotope

pattern 3:1)

Residual Solvent GC-Headspace < 5000 ppm (Ethanol/THF)

Critical NMR Signals (Predicted):

δ 7.85 (bs, 1H): Amide NH.

δ 7.30 - 7.45 (m, 4H): Aromatic protons (4-Chlorophenyl).

δ 4.65 (dd, 1H): Benzylic proton (H-6), deshielded by Oxygen and Phenyl ring.
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δ 4.15 (s, 2H): Methylene protons adjacent to Carbonyl (H-2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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